Cas no 1804061-14-0 (Methyl 3-(2-bromo-5-(cyanomethyl)phenyl)propanoate)

• Product Name: Methyl 3-(2-bromo-5-(cyanomethyl)phenyl)propanoate
• CAS No: 1804061-14-0
• MF: C₁₂H₁₂BrNO₂
• MW: 282.133182525635
• CID: 4970788
• Update Time: 2025-06-09

Methyl 3-(2-bromo-5-(cyanomethyl)phenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(2-bromo-5-(cyanomethyl)phenyl)propanoate

• Inchi： 1S/C12H12BrNO2/c1-16-12(15)5-3-10-8-9(6-7-14)2-4-11(10)13/h2,4,8H,3,5-6H2,1H3
• InChI Key： UBKVNRQJROAJPZ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(CC#N)C=C1CCC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 284
• XLogP3: 2.4
• Topological Polar Surface Area: 50.1

Additional information on Methyl 3-(2-bromo-5-(cyanomethyl)phenyl)propanoate

Recent Advances in the Study of Methyl 3-(2-bromo-5-(cyanomethyl)phenyl)propanoate (CAS: 1804061-14-0)

Methyl 3-(2-bromo-5-(cyanomethyl)phenyl)propanoate (CAS: 1804061-14-0) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential as a key intermediate in the synthesis of biologically active molecules, particularly in the development of novel therapeutic agents. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its synthetic applications, biological activities, and potential therapeutic implications.

The compound's unique structural features, including the bromo and cyanomethyl substituents, make it a versatile building block for the construction of complex molecules. Recent synthetic methodologies have focused on optimizing the preparation of Methyl 3-(2-bromo-5-(cyanomethyl)phenyl)propanoate to improve yield and purity, which are critical for its application in drug discovery. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to further functionalize this compound, enabling the creation of diverse derivatives with potential pharmacological activities.

In terms of biological activity, preliminary studies suggest that derivatives of Methyl 3-(2-bromo-5-(cyanomethyl)phenyl)propanoate exhibit promising inhibitory effects on specific enzyme targets involved in inflammatory and oncogenic pathways. For instance, recent in vitro assays have demonstrated its efficacy in modulating the activity of kinases and proteases, which are often implicated in disease progression. These findings underscore the compound's potential as a scaffold for the development of new therapeutic agents targeting a range of pathological conditions.

Furthermore, computational modeling and structure-activity relationship (SAR) studies have provided insights into the molecular interactions between Methyl 3-(2-bromo-5-(cyanomethyl)phenyl)propanoate derivatives and their biological targets. These studies have identified key structural modifications that enhance binding affinity and selectivity, paving the way for the design of more potent and specific inhibitors. Such advancements are expected to accelerate the translation of these compounds into preclinical and clinical studies.

In conclusion, Methyl 3-(2-bromo-5-(cyanomethyl)phenyl)propanoate (CAS: 1804061-14-0) represents a valuable chemical entity with broad applications in medicinal chemistry. Ongoing research continues to uncover its potential in drug discovery, with a focus on optimizing synthetic routes, elucidating biological mechanisms, and developing novel therapeutics. The integration of synthetic chemistry, biological evaluation, and computational approaches will be crucial in realizing the full potential of this compound in addressing unmet medical needs.